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Compound Name:

trifluoroethoxy)pyridine
CAS No.: 159981-21-2

Cat. No.: B061795

Get Quote

\ J

This technical guide delves into the chemical properties, synthesis, and applications of
substituted chloromethylpyridines, a class of compounds pivotal to modern drug development.
The specific query focuses on 5-(Chloromethyl)-2-(2,2,2-trifluoroethoxy)pyridine. While we
will begin by establishing the fundamental properties of this exact molecule, it is crucial for the
scientific community to recognize that the public domain and commercial availability of this
specific isomer are limited.

In the spirit of providing a comprehensive and pragmatically useful resource, this guide will
therefore broaden its scope to a closely related and extensively documented analog: 2-
(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride. This compound serves
as a cornerstone intermediate in the synthesis of Lansoprazole, a widely used proton-pump
inhibitor, and its well-established profile provides a robust foundation for understanding the
broader class of these molecules.[1] The inclusion of the trifluoroethoxy moiety is a deliberate
strategy in medicinal chemistry to enhance properties such as lipophilicity and metabolic
stability, while the chloromethyl group offers a reactive handle for constructing more complex
molecular architectures.[2][3]
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This guide will proceed by first calculating the theoretical molecular weight of the requested
compound and then presenting a detailed analysis of its more prominent isomer, covering its
synthesis, applications, and handling protocols, thereby offering field-proven insights for
researchers and drug development professionals.

PART 1: Physicochemical Properties and Molecular
Characteristics

A precise understanding of a compound's molecular weight and physicochemical properties is
the bedrock of all subsequent experimental work, from reaction stoichiometry to analytical
characterization.

Theoretical Profile of 5-(Chloromethyl)-2-(2,2,2-
trifluoroethoxy)pyridine

For the user-specified compound, the molecular properties are calculated based on its
chemical formula, CsH7CIFsNO. These values serve as a theoretical baseline for any future
experimental validation.

Property Value

Molecular Formula CsH7CIFsNO

Molecular Weight 241.59 g/mol

Monoisotopic Mass 241.01445 Da

IUPAC Name 5-(chloromethyl)-2-(2,2,2-trifluoroethoxy)pyridine

Validated Profile of 2-(Chloromethyl)-3-methyl-4-(2,2,2-
trifluoroethoxy)pyridine Hydrochloride

In contrast, its structural isomer, which is a key intermediate for Lansoprazole, is well-
characterized.[1] The hydrochloride salt is the common commercial form, which influences its
molecular weight and physical state.
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Property Value Source
Molecular Formula CoHoCIF3NO - HCI [41[5]
Molecular Weight 276.08 g/mol [41051617]
CAS Number 127337-60-4 [4][5][7]

) White to light yellow
Physical State _ [7]
solid/powder

Melting Point 208-214 °C (decomposes) [41[7]

Storage Temperature 2-8°C (Refrigerated) [4107]

PART 2: Synthesis and Strategic Application

The synthesis of these complex pyridine derivatives is a multi-step process that requires
precise control over reaction conditions. The strategic importance of these molecules lies in
their utility as building blocks for high-value active pharmaceutical ingredients (APIs).

Synthetic Pathway Overview

The synthesis of 2-(chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride
typically commences from a simple, commercially available starting material like 2,3-lutidine.
The pathway involves a sequence of classical organic reactions to build the required
functionality on the pyridine ring.[1]

The key transformations include:

Oxidation: To introduce a reactive site.

Nitration: To install a nitro group, which is a versatile precursor.

Substitution & Rearrangement: To introduce the trifluoroethoxy group.

Hydrolysis & Chloromethylation: To generate the final chloromethyl handle.

The causality behind this sequence is critical. The directing effects of the existing substituents
on the pyridine ring are leveraged at each stage to ensure the correct regiochemistry of the
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incoming groups. The final chloromethylation step, often using thionyl chloride (SOCIz2),
converts a hydroxymethyl precursor into the more reactive chloromethyl group, priming the
molecule for the subsequent coupling reaction in API synthesis.[1]

2-(Chloromethyl)-3-methyl-4-
(2,2,2-trifluoroethoxy)pyridine HCI

@ O] Oxidation HNO3/HzS0s Nitration CF3CH20H { Rearmng’em;&m} H0 { Hydrolysis } sock { ci ety i

Click to download full resolution via product page

Caption: Generalized synthetic workflow for the target pyridine intermediate.

Application in Lansoprazole Synthesis

The primary and most authoritative application of 2-(chloromethyl)-3-methyl-4-(2,2,2-
trifluoroethoxy)pyridine hydrochloride is its role as a key building block in the industrial
synthesis of Lansoprazole.

In this context, the chloromethyl group acts as an electrophile, reacting with the nucleophilic
sulfur atom of 2-mercaptobenzimidazole in a nucleophilic substitution reaction. This step forms
the critical methylene bridge that links the pyridine and benzimidazole heterocyclic systems,
creating the final API.

2-(Chloromethyl)-3-methyl-4-

(2,2,2-trifluoroethoxy)pyridine HCI 2SS TN TS

Nucleophilic Substitution
(Coupling Reaction)

Lansoprazole (API)

Click to download full resolution via product page
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Caption: Logical flow from intermediate to the final Active Pharmaceutical Ingredient (API).

PART 3: Experimental Protocol and Safety

Trustworthiness in scientific research is built upon reproducible protocols and a rigorous
adherence to safety. This section provides a representative experimental procedure and a
summary of critical safety data.

Protocol: Chloromethylation of the Hydroxymethyl
Precursor

This protocol describes the final step in the synthesis of the title intermediate, converting the
corresponding alcohol to the chloride. This is a self-validating system where reaction
completion can be monitored by Thin Layer Chromatography (TLC) and the product validated
by NMR spectroscopy.

Materials & Equipment:

2-(Hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine
e Thionyl chloride (SOCI2)

e Dichloromethane (DCM), anhydrous

o Ethyl acetate

e Round-bottom flask with magnetic stirrer

* Ice-salt bath

e Dropping funnel

e Rotary evaporator

Buchner funnel and filter paper

Procedure:
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e Reaction Setup: Dissolve the hydroxymethyl pyridine precursor (1.0 eq) in anhydrous
dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

e Cooling: Cool the solution to -10°C to 0°C using an ice-salt bath. This is critical to control the
exothermicity of the reaction with thionyl chloride.

» Reagent Addition: Add thionyl chloride (1.1 - 1.5 eq) dropwise via a dropping funnel over 30-
60 minutes, ensuring the internal temperature does not exceed 10°C.

» Reaction: Stir the reaction mixture at a low temperature for 3-5 hours.[1] Monitor the
disappearance of the starting material by TLC.

o Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure at
room temperature using a rotary evaporator. Be cautious not to heat the mixture, as the
product can be heat-sensitive.[7]

o Precipitation & Isolation: Add ethyl acetate to the concentrated residue to precipitate the
hydrochloride salt of the product as a white or off-white solid.

o Filtration: Collect the solid product by vacuum filtration, wash with a small amount of cold
ethyl acetate, and dry under vacuum.

o Characterization: Confirm the structure and purity of the final product using *H NMR, 13C
NMR, and HPLC analysis.

Safety, Handling, and Storage

Working with halogenated and reactive intermediates requires strict adherence to safety
protocols. The following data is aggregated from authoritative safety data sheets (SDS).
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Hazard Category

Description &
Precautionary Statements

Source

GHS Classification

Danger. H317: May cause an
allergic skin reaction. H318:

Causes serious eye damage.

[4]16]

Personal Protective Equipment
(PPE)

Wear protective gloves,
chemical safety goggles or
face shield, and a lab coat.
Use in a well-ventilated

chemical fume hood.

[8][°]

Handling

Avoid contact with skin, eyes,
and clothing. Avoid breathing
dust. Wash hands thoroughly

after handling. Keep away

from heat and ignition sources.

[B1[9][10]

Storage

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area.
Recommended storage is
refrigerated (2-8°C).[4] Keep
away from incompatible

substances.

[110]

First Aid

Eyes: Immediately rinse with
plenty of water for at least 15
minutes. Seek immediate
medical attention. Skin:
Remove contaminated
clothing. Wash skin with soap
and water. If irritation or an
allergic reaction occurs, seek

medical attention.

[11]

Disposal

Dispose of contents/container

to an approved waste disposal

[11]
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plant in accordance with local,

state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b061795?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

